Cas no 2243511-76-2 (4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid)

• Product Name: 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid
• CAS No: 2243511-76-2
• MF: C₂₁H₁₅BrN₂O₄
• MW: 439.258804559708
• CID: 5974728
• PubChem ID: 165827884
• Update Time: 2025-06-09

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid
• 5-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid
• 2243511-76-2
• EN300-6492668

• Inchi： 1S/C21H15BrN2O4/c22-18-10-23-9-16(20(25)26)19(18)24-21(27)28-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-10,17H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： CNNRVJXELMTGOD-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC1=C(C=NC=C1C(=O)O)Br

Computed Properties

• Exact Mass: 438.02152g/mol
• Monoisotopic Mass: 438.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid (CAS No. 2243511-76-2): A Comprehensive Overview

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid (CAS No. 2243511-76-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bromo substituent on the nicotinic acid moiety. These attributes make it an ideal candidate for a wide range of applications, from the synthesis of complex organic molecules to the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. This makes 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid particularly useful in the preparation of peptides and peptidomimetics, where precise control over the amino group is essential. The bromo substituent, on the other hand, provides a valuable handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, enabling the introduction of a wide variety of substituents at the 5-position of the nicotinic acid.

In recent years, there has been a growing interest in the use of nicotinic acid derivatives as scaffolds for the development of new drugs. Nicotinic acid receptors play crucial roles in various physiological processes, including neurotransmission, inflammation, and metabolic regulation. The bromo-substituted nicotinic acid derivatives, such as 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid, offer unique opportunities to modulate these receptors with high selectivity and potency. For instance, studies have shown that brominated nicotinic acid derivatives can exhibit enhanced binding affinity to specific nicotinic acetylcholine receptor subtypes, making them promising candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid typically involves several key steps. The first step involves the protection of the amino group using Fmoc chloride, followed by the introduction of the bromo substituent through a suitable halogenation reaction. The final step involves the formation of the carboxylic acid moiety through esterification or direct carboxylation. These synthetic routes are well-documented in the literature and can be optimized to achieve high yields and purity levels.

In addition to its potential as a drug candidate, 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid has also found applications in materials science and analytical chemistry. For example, its unique electronic properties make it suitable for use in fluorescence-based sensors and probes. The Fmoc group can be used to tune the fluorescence properties of the molecule, while the bromo substituent can be utilized for further functionalization to enhance sensitivity and selectivity.

The safety and environmental impact of 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid are important considerations in its use and handling. While this compound is not classified as a hazardous material or controlled substance, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions should be maintained to prevent degradation or contamination. Additionally, waste disposal should follow standard guidelines for chemical waste management to minimize environmental impact.

In conclusion, 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid (CAS No. 2243511-76-2) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemical research.